Cas no 1806708-16-6 (2-Hydrazinyl-6-methylmandelic acid)

• Product Name: 2-Hydrazinyl-6-methylmandelic acid
• CAS No: 1806708-16-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4939069
• Update Time: 2025-06-09

2-Hydrazinyl-6-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-6-methylmandelic acid

• Inchi： 1S/C9H12N2O3/c1-5-3-2-4-6(11-10)7(5)8(12)9(13)14/h2-4,8,11-12H,10H2,1H3,(H,13,14)
• InChI Key： DIMXTQMIFXTWEK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C(=CC=CC=1C)NN

Computed Properties

• Exact Mass: 196.08479225 g/mol
• Monoisotopic Mass: 196.08479225 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 95.6
• Molecular Weight: 196.20

Additional information on 2-Hydrazinyl-6-methylmandelic acid

Comprehensive Overview of 2-Hydrazinyl-6-methylmandelic acid (CAS No. 1806708-16-6): Properties, Applications, and Research Insights

2-Hydrazinyl-6-methylmandelic acid (CAS No. 1806708-16-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a hydrazinyl group and a methyl-substituted mandelic acid backbone, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-Hydrazinyl-6-methylmandelic acid synthesis", "CAS 1806708-16-6 applications", and "hydrazine derivatives in drug development", reflecting its relevance in modern scientific inquiries.

The molecular structure of 2-Hydrazinyl-6-methylmandelic acid combines a mandelic acid framework with a hydrazine functional group, enabling diverse reactivity patterns. This makes it valuable for designing novel enzyme inhibitors, chelating agents, and precursor molecules in medicinal chemistry. Recent studies highlight its role in developing targeted therapies, particularly in addressing oxidative stress-related conditions, a topic trending in biomedical research and anti-aging formulations. Searches for "antioxidant hydrazine derivatives" and "methylmandelic acid uses" underscore growing public interest in these applications.

From a synthetic perspective, CAS 1806708-16-6 is often explored for its stereoselective properties, which are critical in producing chiral pharmaceuticals. The compound's methyl group at the 6-position enhances its stability, making it suitable for multi-step organic synthesis. Laboratories frequently investigate "optimized purification methods for 2-Hydrazinyl-6-methylmandelic acid" and "scalable production techniques", indicating its industrial importance. Additionally, its compatibility with green chemistry principles aligns with the current focus on sustainable chemical processes.

In analytical chemistry, 2-Hydrazinyl-6-methylmandelic acid demonstrates utility as a derivatization reagent for detecting carbonyl compounds via HPLC and mass spectrometry. This application is pivotal in metabolomics and environmental analysis, where precision is paramount. Online queries such as "HPLC derivatization with hydrazine analogs" and "CAS 1806708-16-6 analytical standards" reflect this niche demand. Furthermore, its potential in metal ion chelation has sparked interest in wastewater treatment technologies, resonating with global concerns about heavy metal pollution.

Safety and handling protocols for 2-Hydrazinyl-6-methylmandelic acid emphasize standard laboratory precautions, given its hydrazine moiety. While not classified as hazardous under normal conditions, proper storage in anhydrous environments is recommended to maintain stability. Searches for "hydrazinyl compound stability" and "CAS 1806708-16-6 SDS" indicate user priorities regarding safe usage. The compound's low ecotoxicity profile further supports its adoption in eco-friendly formulations, a key consideration for regulatory compliance.

Emerging research directions for CAS 1806708-16-6 include its incorporation into bioconjugates for drug delivery systems and diagnostic probes. Its ability to form stable hydrazone linkages with aldehydes and ketones makes it ideal for click chemistry applications, a hot topic in nanomedicine. Recent publications exploring "hydrazine-based smart materials" and "multifunctional mandelic acid derivatives" suggest expanding interdisciplinary interest. Such innovations align with searches for "next-generation pharmaceutical intermediates" and "bioactive scaffold design".

In summary, 2-Hydrazinyl-6-methylmandelic acid (CAS No. 1806708-16-6) represents a multifaceted compound with broad utility across pharmaceutical development, analytical chemistry, and materials science. Its structural versatility and compatibility with cutting-edge technologies ensure sustained relevance in both academic and industrial settings. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and environmental sustainability.